Cas no 148899-12-1 (1,3-Benzodioxole,2-ethoxy-5-nitro-)

• Product Name: 1,3-Benzodioxole,2-ethoxy-5-nitro-
• CAS No: 148899-12-1
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 100357
• PubChem ID: 21754196
• Update Time: 2025-04-18

1,3-Benzodioxole,2-ethoxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,2-ethoxy-5-nitro-
• 1,3-Benzodioxole,2-ethoxy-5-nitro-(9CI)
• 148899-12-1
• 2-ethoxy-5-nitro-1,3-benzodioxole
• SCHEMBL9571155

• Inchi： 1S/C9H9NO5/c1-2-13-9-14-7-4-3-6(10(11)12)5-8(7)15-9/h3-5,9H,2H2,1H3
• InChI Key： GLMKKKBIDLCDGJ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2OC1OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.048
• Monoisotopic Mass: 211.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.5A^2
• XLogP3: 1.9